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8-Hydroxyquinoline Citrate (8-HQC): Key Properties & Data
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Compound Focus: 8-Hydroxyquinoline citrate

CAS No.: 134-30-5

Cat. No.: S703134

The table below summarizes core information about 8-Hydroxyquinoline and its citrate salt that is relevant

for experimental design.

Property Description & Relevance for Researchers

Core Compound  8-Hydroxyquinoline (8-HQ) [1]

Citrate Salt 8-Hydroxyquinoline citrate (8-HQC) [2]

Primary Metal ion chelation via nitrogen and oxygen donor atoms [3] [4]. This is the
Mechanism foundation of its bioactivity and analytical applications.

Key Bioactivity Broad-spectrum antimicrobial (antibacterial, antifungal) [3] [1] [5]. Activity varies

by specific microbial strain [2].

Research Antimicrobial agent; potential therapeutic for neurodegenerative diseases, cancer,
Applications and sepsis; analytical chelator; nucleic acid purification aid [3] [4] [6].

Frequently Asked Questions

Solubility & Formulation

Q: What is the solubility profile of 8-hydroxyquinoline and its citrate salt? A direct comparison of water

solubility between 8-HQ and 8-HQC was not found in the search results. Generally, converting a base
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compound like 8-HQ into a salt (such as 8-HQC) is a standard pharmaceutical and chemical strategy to
improve its water solubility. 8-HQ itself has limited solubility in water [1]. The citrate salt form is used in

research solutions, indicating improved aqueous compatibility [2].

Q: Are there modern formulation strategies to improve the delivery of 8-hydroxyquinoline
compounds? Yes, advanced drug delivery approaches are being explored to enhance efficacy and reduce
potential toxicity. One prominent strategy is encapsulation within Metal-Organic Frameworks (MOFs).
For example, functionalized UiO-66 MOFs have been shown to increase the loading capacity of 8-HQ by
10-20% by leveraging hydrogen bonding and framework polarity [7]. Another approach involves designing
prochelators, where the chelating agent is activated only in the target environment (e.g., by hydrogen

peroxide in macrophage phagolysosomes), which improves tolerability and reduces off-target effects [3].

Experimental Use & Troubleshooting

Q: Why is my 8-HQC + sucrose solution still showing microbial contamination? The efficacy of 8-HQC

is not absolute and can be overwhelmed. Key factors to check:

e Bacterial Load: The bacterial population in the holding solution increases with the number of flower
stems per volume of liquid [2]. Ensure you are not exceeding the system's capacity.

¢ Strain Specificity: 8-HQC can inhibit some bacteria like E. coli and B. cereus but may not kill others
like Erwinia sp. [2]. Your contaminant might be a less susceptible strain.

¢ Solution Preparation: Verify the accuracy of your 8-HQC and sucrose concentrations. Freshly
prepare solutions to ensure potency.

Q: What are the primary biological targets and mechanisms of 8-hydroxyquinoline derivatives? The

activity is often linked to metal ion chelation, but specific downstream effects vary:

e Antimicrobial: Acts as a copper ionophore in some cases, facilitating copper uptake into microbial
cells and inducing lethal oxidative stress [3].

¢ Antineurodegenerative: Chelates metals like Cu/Zn in the brain to disrupt pathological metal-protein
interactions (e.g., in Alzheimer's disease) and may act as a metal chaperone to redistribute ions [4].

e Anti-sepsis: Specific derivatives can directly target the protein HMGBL1, altering its conformation and
disrupting its interaction with LPS, thereby inhibiting a specific pro-inflammatory signaling pathway [6].

The following diagram illustrates the primary mechanisms of action for 8-hydroxyquinoline and its

derivatives.
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8-HQ Primary Mechanisms of Action
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Important Experimental Notes

¢ Cytotoxicity Considerations: 8-HQ can be toxic to mammalian cells at moderate concentrations [3].
Dosage and exposure time should be carefully optimized in cell-based assays.

o Sterile Technique: While 8-HQC has preservative qualities, it is not a substitute for aseptic
technique, especially for long-term experiments.

Research Recommendations

e Explore Analogues: If 8-HQC is not sufficiently effective for your application, consider researching its
derivatives, such as Nitroxoline or PBT2, which may offer improved solubility, selectivity, or potency
[3] [4].

e Consult Manufacturer Protocols: For specific analytical or lab reagent applications, refer to the
detailed protocols and safety data sheets provided by chemical suppliers like Sigma-Aldrich [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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